Cas no 1510958-74-3 (2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine)

• Product Name: 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine
• CAS No: 1510958-74-3
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 6262473
• PubChem ID: 82659570
• Update Time: 2025-07-18

2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine
• 2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-amine
• EN300-1973424
• 1510958-74-3

• Inchi： 1S/C8H12F3N3/c1-5(3-12)6-4-14(2)13-7(6)8(9,10)11/h4-5H,3,12H2,1-2H3
• InChI Key： HLABQELYQPOZGU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(C)CN)(F)F

Computed Properties

• Exact Mass: 207.09833188g/mol
• Monoisotopic Mass: 207.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine

CAS No. 1510958-74-3: 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine - A Versatile Compound in Pharmaceutical Research

2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine, with the CAS number 1510958-74-3, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique trifluoromethyl substituent and pyrazol ring system, has garnered attention for its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its role in modulating pharmacological targets and its relevance in addressing complex biological pathways.

The molecular architecture of 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine is particularly noteworthy. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's metabolic stability and potency. This functional group is strategically positioned to interact with target proteins or enzymes, thereby modulating their activity. The pyrazol ring, a five-membered heterocyclic structure, provides additional chemical versatility, enabling the compound to engage in diverse protein-ligand interactions.

Recent research has focused on the pharmacological activity of 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine in the context of neurological disorders and inflammatory conditions. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its potential as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory responses. This finding underscores the compound's relevance in the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Moreover, the amine functionality at the propan-1-amine moiety contributes to the compound's solubility and bioavailability. This feature is critical for ensuring the compound's effective delivery to target tissues. Researchers have also explored its cytotoxicity profile, revealing its potential as a selective inhibitor of specific cancer-related pathways. These properties make it a promising candidate for targeted therapy applications.

Advancements in computational chemistry have further enhanced the understanding of 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine's behavior. Molecular docking studies have identified potential binding sites on proteins such as kinases and ion channels, suggesting its utility in drug repurposing initiatives. These insights are invaluable for optimizing its chemical structure to improve therapeutic outcomes.

Experimental studies have also highlighted the compound's antimicrobial properties, particularly against multidrug-resistant bacteria. This dual functionality opens new avenues for its application in antimicrobial therapy. The trifluoromethyl group's role in enhancing microbial resistance profiles is a key area of ongoing investigation, with implications for antibiotic development.

Another critical aspect of 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine is its synthetic accessibility. Chemists have developed efficient multistep synthesis routes to produce this compound in sufficient quantities for preclinical testing. These methods are essential for scaling up production and meeting the demands of clinical trials.

The biological activity of 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine has also been explored in in vivo models. Animal studies have shown its potential in neurodegenerative disease models, where it exhibited neuroprotective effects. These findings are crucial for understanding its mechanism of action and guiding further drug development efforts.

Furthermore, the compound's pharmacokinetic profile is being optimized to enhance its half-life and tissue penetration. Researchers are investigating drug delivery systems such as nanoparticles and liposomes to improve its targeted delivery capabilities. These innovations aim to maximize therapeutic benefits while minimizing systemic toxicity.

As the field of pharmacology continues to evolve, compounds like 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine are poised to play a pivotal role in addressing unmet medical needs. Ongoing clinical trials are expected to provide further insights into its safety and efficacy, paving the way for novel therapeutic applications.

In conclusion, 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine represents a promising candidate in the quest for innovative therapies. Its unique chemical structure, combined with its pharmacological potential, positions it as a valuable asset in the drug development pipeline. Continued research and translational studies will be essential in realizing its full therapeutic potential.